ethyl 4-(4-fluorophenyl)-2-[(3-methyl-2-butenoyl)amino]-3-thiophenecarboxylate

• IUPAC Name: ethyl 4-(4-fluorophenyl)-2-(3-methylbut-2-enoylamino)thiophene-3-carboxylate
• InChI: InChI=1S/C18H18FNO3S/c1-4-23-18(22)16-14(12-5-7-13(19)8-6-12)10-24-17(16)20-15(21)9-11(2)3/h5-10H,4H2,1-3H3,(H,20,21)
• InChI Key: VUYGWCVSYQZBFR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC=C1C2=CC=C(C=C2)F)NC(=O)C=C(C)C
• Molecular Formula: C18H18FNO3S
• Molecular Weight: 347.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds structurally related to ethyl 4-(4-fluorophenyl)-2-[(3-methyl-2-butenoyl)amino]-3-thiophenecarboxylate often involves multi-step chemical reactions that introduce functional groups in a controlled manner. For example, the synthesis of ethyl 2-amino-4-(4-fluorophenyl)-6-phenylcyclohexa-1,3-diene-1-carboxylate, a compound with some structural similarities, is achieved through reactions involving ethyl 6-(4-bromophenyl)-4-(4-fluorophenyl)-2-oxocyclohex-3-ene-1-carboxylate and ammonium acetate in glacial acetic acid (Sapnakumari et al., 2014).

Molecular Structure Analysis

The crystal and molecular structure analysis of related compounds provides insights into the spatial arrangement of atoms within the molecule. For instance, ethyl 2-amino-4-(4-fluorophenyl)-6-phenylcyclohexa-1,3-diene-1-carboxylate crystallizes in the orthorhombic space group, showcasing the importance of X-ray diffraction in determining molecular geometry (Sapnakumari et al., 2014).

Chemical Reactions and Properties

Chemical reactions involving compounds of this nature often entail substitutions, eliminations, or additions that significantly alter their chemical behavior. For example, the synthesis and characterization of azo-Schiff bases from related thiophene compounds involve condensation reactions that yield compounds with distinct chemical properties (Menati et al., 2020).

Physical Properties Analysis

The physical properties, such as melting point, solubility, and crystal structure, are crucial for understanding the behavior of these compounds under various conditions. The detailed physical characterization includes thermogravimetric analysis (TGA), differential thermal analysis (DTA), and single-crystal X-ray diffraction, providing a comprehensive profile of the compound's stability and structural integrity (Sapnakumari et al., 2014).